Cas no 53132-12-0 (Benzoic acid, 4-pentyl-, 4-(pentyloxy)phenyl ester)

• Product name: Benzoic acid, 4-pentyl-, 4-(pentyloxy)phenyl ester
• CAS No: 53132-12-0
• MF: C₂₃H₃₀O₃
• MW: 354.4825
• CID: 357990
• PubChem ID: 21427976

Benzoic acid, 4-pentyl-, 4-(pentyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-pentyl-, 4-(pentyloxy)phenyl ester
• (4-pentoxyphenyl) 4-pentylbenzoate
• SCHEMBL11549803
• DTXSID00613679
• 53132-12-0
• 4-(PENTYLOXY)PHENYL 4-PENTYLBENZOATE

• Inchi： InChI=1S/C23H30O3/c1-3-5-7-9-19-10-12-20(13-11-19)23(24)26-22-16-14-21(15-17-22)25-18-8-6-4-2/h10-17H,3-9,18H2,1-2H3
• InChI Key： FXTLKXQXPVZOBH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(OC2C=CC(OCCCCC)=CC=2)=O)=CC=1)CCCC

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53